molecular formula C19H22O2 B8532100 1-(4-Benzyloxy-phenyl)-hexan-2-one

1-(4-Benzyloxy-phenyl)-hexan-2-one

Cat. No.: B8532100
M. Wt: 282.4 g/mol
InChI Key: RQCDAZLBIFAICE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Benzyloxy-phenyl)-hexan-2-one is a useful research compound. Its molecular formula is C19H22O2 and its molecular weight is 282.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H22O2

Molecular Weight

282.4 g/mol

IUPAC Name

1-(4-phenylmethoxyphenyl)hexan-2-one

InChI

InChI=1S/C19H22O2/c1-2-3-9-18(20)14-16-10-12-19(13-11-16)21-15-17-7-5-4-6-8-17/h4-8,10-13H,2-3,9,14-15H2,1H3

InChI Key

RQCDAZLBIFAICE-UHFFFAOYSA-N

Canonical SMILES

CCCCC(=O)CC1=CC=C(C=C1)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-(4-benzyloxy-phenyl)-N-methoxy-N-methyl-acetamide (42.1 mmol, 12.0 g) in anhydrous THF at −10° C. was added n-butyl magnesium chloride (2.0 M solution in THF, 92.6 mmol, 46.3 mL) drop-wise. After completion of addition, the reaction mixture was warmed to room temperature and stirred for 30 min. The reaction mixture was cooled to 0° C. and quenched with 1.0 N HCl by adding drop-wise. The reaction mixture was poured into water, extracted with ethyl acetate, and the combined extract was washed with water followed by brine. The organic layer was dried (Na2SO4), filtered and concentrated under reduced pressure. The resultant residue was purified by column chromatography using 10% ethyl acetate in hexanes to provide 1-(4-benzyloxy-phenyl)-hexan-2-one.
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
46.3 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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